Cas no 1359453-64-7 (N-(4-chloro-2-fluorophenyl)-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

• Product Name: N-(4-chloro-2-fluorophenyl)-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
• CAS No: 1359453-64-7
• MF: C₁₈H₁₃ClFN₅O₂
• MW: 385.779525518417
• CID: 5346732
• Update Time: 2025-06-13

N-(4-chloro-2-fluorophenyl)-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-fluorophenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide
• N-(4-chloro-2-fluorophenyl)-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• N-(4-chloro-2-fluorophenyl)-2-(1-methyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide
• N-(4-chloro-2-fluorophenyl)-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• Inchi： 1S/C18H13ClFN5O2/c1-10-22-23-17-18(27)24(14-4-2-3-5-15(14)25(10)17)9-16(26)21-13-7-6-11(19)8-12(13)20/h2-8H,9H2,1H3,(H,21,26)
• InChI Key： CAHMWPAOWNVIJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)NC(CN1C(C2=NN=C(C)N2C2C=CC=CC1=2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 596
• XLogP3: 2.5
• Topological Polar Surface Area: 80.1

Additional information on N-(4-chloro-2-fluorophenyl)-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

Comprehensive Overview of N-(4-chloro-2-fluorophenyl)-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS No. 1359453-64-7)

The compound N-(4-chloro-2-fluorophenyl)-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS No. 1359453-64-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazoloquinoxaline core and a chloro-fluorophenyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in modern medicine.

In recent years, the scientific community has shown increased interest in triazoloquinoxaline derivatives due to their diverse biological activities. The presence of both chloro and fluoro groups in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This aligns with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic properties. The 1-methyl-4-oxo moiety further contributes to its reactivity, making it a versatile intermediate for further chemical modifications.

The synthesis of N-(4-chloro-2-fluorophenyl)-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 1359453-64-7 serves as a unique identifier in chemical databases, facilitating literature searches and patent investigations. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and structural integrity, which are essential for research applications.

From a commercial perspective, this compound falls into the category of fine chemicals and is primarily used in research laboratories. Its potential applications span across various fields, including drug discovery, materials science, and biochemical research. The growing interest in heterocyclic compounds with fluorine-containing substituents has further boosted its relevance in contemporary chemical studies. Researchers often explore its derivatives for their potential in addressing current challenges in cancer therapy and neurodegenerative diseases.

When handling N-(4-chloro-2-fluorophenyl)-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide, standard laboratory safety protocols must be followed. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during experimental procedures. Storage conditions typically involve protection from light and moisture, with temperatures maintained at 2-8°C for long-term stability.

The patent landscape surrounding this compound reveals active research in its therapeutic applications. Several studies have investigated its potential as a signal transduction inhibitor, particularly in pathways involving protein kinases. This aligns with current pharmaceutical trends focusing on precision medicine and targeted drug delivery systems. The compound's structural features make it particularly interesting for structure-activity relationship (SAR) studies in medicinal chemistry programs.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes for this compound. The incorporation of fluorine atoms in drug molecules has become increasingly important due to their ability to modulate biological activity and improve metabolic stability. This has led to heightened interest in 1359453-64-7 as a potential building block for next-generation pharmaceutical agents.

The global market for specialized chemical compounds like N-(4-chloro-2-fluorophenyl)-2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide continues to expand, driven by increasing R&D investments in the life sciences sector. Custom synthesis services and catalog suppliers frequently list this compound, reflecting its importance in contemporary chemical research. Its unique molecular structure and potential applications ensure its continued relevance in scientific literature and industrial applications.